![molecular formula C16H16BrN3OS B2622009 N-(4-((3-(4-bromophenyl)thioureido)methyl)phenyl)acetamide CAS No. 403830-56-8](/img/structure/B2622009.png)
N-(4-((3-(4-bromophenyl)thioureido)methyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-((3-(4-bromophenyl)thioureido)methyl)phenyl)acetamide, also known as BPTU, is a synthetic compound that has gained attention in the scientific community due to its potential application in various fields, including medicinal chemistry, biochemistry, and material science. BPTU is a thiourea derivative that contains a bromophenyl group and an acetamide group, making it a versatile molecule with unique properties.
Mechanism of Action
Target of Action
It is known that the compound has been evaluated for its in vitro antimicrobial activity against bacterial (gram positive and gram negative) and fungal species, and anticancer activity against oestrogen receptor positive human breast adenocarcinoma cancer cell line (mcf7) .
Mode of Action
Molecular docking studies have been carried out to study the binding mode of active compounds with receptor .
Biochemical Pathways
It is known that the compound has shown promising antimicrobial activity, suggesting that it may affect the biosynthesis of certain bacterial lipids and/or other mechanisms against various bacterial species .
Result of Action
It is known that the compound has shown promising antimicrobial and anticancer activities .
Advantages and Limitations for Lab Experiments
N-(4-((3-(4-bromophenyl)thioureido)methyl)phenyl)acetamide has several advantages for lab experiments, including its synthetic accessibility and its ability to inhibit the activity of various enzymes. However, this compound has several limitations, including its potential toxicity and its limited solubility in water.
Future Directions
There are several future directions for the study of N-(4-((3-(4-bromophenyl)thioureido)methyl)phenyl)acetamide. One potential direction is the development of novel therapeutics based on the anti-cancer and anti-inflammatory properties of this compound. Additionally, the study of this compound's mechanism of action could lead to the discovery of new enzyme inhibitors with potential therapeutic applications. Finally, the synthesis of this compound derivatives with improved solubility and toxicity profiles could lead to the development of more effective enzyme inhibitors.
Synthesis Methods
The synthesis of N-(4-((3-(4-bromophenyl)thioureido)methyl)phenyl)acetamide involves several steps, including the reaction between 4-bromobenzylamine and thiourea to produce 4-bromophenylthiourea. The next step involves the reaction between 4-bromophenylthiourea and chloroacetyl chloride to produce N-(4-bromophenylthiourea)-N'-chloroacetylurea. Finally, the reaction between N-(4-bromophenylthiourea)-N'-chloroacetylurea and methylamine hydrochloride produces this compound.
Scientific Research Applications
N-(4-((3-(4-bromophenyl)thioureido)methyl)phenyl)acetamide has been extensively studied for its potential application in medicinal chemistry. It has been shown to inhibit the activity of various enzymes, including carbonic anhydrases and ureases. Additionally, this compound has been reported to exhibit anti-cancer and anti-inflammatory properties, making it a promising candidate for the development of novel therapeutics.
properties
IUPAC Name |
N-[4-[[(4-bromophenyl)carbamothioylamino]methyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16BrN3OS/c1-11(21)19-14-6-2-12(3-7-14)10-18-16(22)20-15-8-4-13(17)5-9-15/h2-9H,10H2,1H3,(H,19,21)(H2,18,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNVMYUALYWKKDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)CNC(=S)NC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16BrN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.